N-(4-methylphenyl)-2-{3-oxo-1-[(4-propoxyphenyl)carbonyl]-1,2,3,4-tetrahydroquinoxalin-2-yl}acetamide

• Molecular Formula: C27H27N3O4
• Molecular Weight: 457.5 g/mol
• IUPAC Name: N-(4-methylphenyl)-2-[3-oxo-1-(4-propoxybenzoyl)-2,4-dihydroquinoxalin-2-yl]acetamide
• InChI: InChI=1S/C27H27N3O4/c1-3-16-34-21-14-10-19(11-15-21)27(33)30-23-7-5-4-6-22(23)29-26(32)24(30)17-25(31)28-20-12-8-18(2)9-13-20/h4-15,24H,3,16-17H2,1-2H3,(H,28,31)(H,29,32)
• InChI Key: RDCKUHGQPVGQNM-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)N2C(C(=O)NC3=CC=CC=C32)CC(=O)NC4=CC=C(C=C4)C

Description

N-(4-METHYLPHENYL)-2-[3-OXO-1-(4-PROPOXYBENZOYL)-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL]ACETAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a tetrahydroquinoxaline core, a propoxybenzoyl group, and a methylphenyl group.

Preparation Methods

The synthesis of N-(4-METHYLPHENYL)-2-[3-OXO-1-(4-PROPOXYBENZOYL)-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL]ACETAMIDE involves multiple steps, including the formation of the tetrahydroquinoxaline core and the subsequent attachment of the propoxybenzoyl and methylphenyl groups. The reaction conditions typically require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the process while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions.

Scientific Research Applications

N-(4-METHYLPHENYL)-2-[3-OXO-1-(4-PROPOXYBENZOYL)-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL]ACETAMIDE has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or in the study of biological pathways.

Medicine: Research may explore its potential therapeutic effects or use in drug development.

Industry: It can be used in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-(4-METHYLPHENYL)-2-[3-OXO-1-(4-PROPOXYBENZOYL)-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL]ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Compared to other similar compounds, N-(4-METHYLPHENYL)-2-[3-OXO-1-(4-PROPOXYBENZOYL)-1,2,3,4-TETRAHYDROQUINOXALIN-2-YL]ACETAMIDE stands out due to its unique structural features and potential applications. Similar compounds include:

• N-(4-Methylphenyl)-3-oxo-3-phenylpropanamide
• Acetamide, N-[4-(3-oxo-4-morpholinyl)phenyl]- These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture, which can influence their chemical properties and applications .